3-Bromo-4-isopropoxy-5-methoxybenzoic acid
Description
3-Bromo-4-isopropoxy-5-methoxybenzoic acid is a chemical compound with the molecular formula C11H13BrO4 and a molecular weight of 289.13 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of 3-Bromo-4-isopropoxy-5-methoxybenzoic acid is represented by the formula C11H13BrO4 . Further structural analysis would require more specific information or computational chemistry methods.Scientific Research Applications
Pharmacology
In pharmacology, 3-Bromo-4-isopropoxy-5-methoxybenzoic acid is utilized as a precursor for the synthesis of complex molecules that can serve as potential therapeutic agents. Its structural moiety is often incorporated into drug candidates to improve their pharmacokinetic properties, such as solubility and membrane permeability .
Organic Synthesis
This compound plays a crucial role in organic synthesis, particularly in the construction of complex molecular architectures. It is used in cross-coupling reactions, where it can act as an electrophile to form carbon-carbon bonds with various organometallic reagents .
Material Science
In material science, 3-Bromo-4-isopropoxy-5-methoxybenzoic acid is explored for its potential use in the development of new polymeric materials. Its bromine atom can be used for further functionalization, leading to materials with unique electrical or mechanical properties .
Analytical Chemistry
Analytical chemists employ 3-Bromo-4-isopropoxy-5-methoxybenzoic acid as a standard or reference compound in chromatography and mass spectrometry. It helps in the identification and quantification of complex mixtures by serving as a comparison point .
Biochemistry
In biochemistry, this compound is used in the study of enzyme-catalyzed reactions where it can act as a synthetic substrate. This allows researchers to probe the specificity and mechanism of enzymes that interact with similar moieties .
Industrial Uses
Industrially, 3-Bromo-4-isopropoxy-5-methoxybenzoic acid finds applications in the synthesis of dyes, pigments, and other fine chemicals. Its reactive sites make it a versatile intermediate for various chemical transformations .
properties
IUPAC Name |
3-bromo-5-methoxy-4-propan-2-yloxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrO4/c1-6(2)16-10-8(12)4-7(11(13)14)5-9(10)15-3/h4-6H,1-3H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WRDQJIBIWLRJDY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=C(C=C(C=C1Br)C(=O)O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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